5-ethyl-N-(tetrahydro-2-furanylmethyl)-2-thiophenecarboxamide

• IUPAC Name: 5-ethyl-N-(oxolan-2-ylmethyl)thiophene-2-carboxamide
• InChI: InChI=1S/C12H17NO2S/c1-2-10-5-6-11(16-10)12(14)13-8-9-4-3-7-15-9/h5-6,9H,2-4,7-8H2,1H3,(H,13,14)
• InChI Key: WRSGJEJLDKBWHA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(S1)C(=O)NCC2CCCO2
• Molecular Formula: C12H17NO2S
• Molecular Weight: 239.34 g/mol

Description

5-ethyl-N-(tetrahydro-2-furanylmethyl)-2-thiophenecarboxamide, also known as EFTC, is a chemical compound that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods and has been found to have interesting biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 5-ethyl-N-(tetrahydro-2-furanylmethyl)-2-thiophenecarboxamide is not fully understood, but it is thought to be related to its ability to inhibit certain enzymes and signaling pathways. This compound has been found to inhibit cyclooxygenase-2 (COX-2), which is an enzyme involved in inflammation. This compound has also been found to inhibit the Akt signaling pathway, which is involved in cell growth and survival.
Biochemical and Physiological Effects:
This compound has been found to have interesting biochemical and physiological effects. In addition to its anti-inflammatory and anti-cancer effects, this compound has been found to reduce oxidative stress and improve mitochondrial function. This compound has also been found to improve cognitive function in mice.

Advantages and Limitations for Lab Experiments

One advantage of using 5-ethyl-N-(tetrahydro-2-furanylmethyl)-2-thiophenecarboxamide in lab experiments is that it is relatively easy to synthesize and can be produced in high yields. Another advantage is that this compound has been found to have interesting biochemical and physiological effects that make it a promising compound for further study. One limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are many future directions for the study of 5-ethyl-N-(tetrahydro-2-furanylmethyl)-2-thiophenecarboxamide. One direction is to further investigate its anti-inflammatory and anti-cancer effects. Another direction is to study its potential use as a neuroprotective agent. Additionally, more research is needed to fully understand the mechanism of action of this compound and how it interacts with different enzymes and signaling pathways. Finally, more studies are needed to evaluate the safety and efficacy of this compound in vivo.

Scientific Research Applications

5-ethyl-N-(tetrahydro-2-furanylmethyl)-2-thiophenecarboxamide has been studied for its potential applications in scientific research. One study found that this compound has anti-inflammatory effects and can reduce inflammation in mice. Another study found that this compound can inhibit the growth of cancer cells in vitro. This compound has also been studied for its potential use as a neuroprotective agent.